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Compound of Interest

Compound Name: (25,3S)-E1R

Cat. No.: B15617038

A comprehensive review of existing literature reveals a significant gap in the scientific
understanding of the compound (2S,3S)-E1R and its specific effects on synaptic plasticity.
Extensive database searches for "(2S,3S)-E1R" and variations thereof did not yield any
published experimental data detailing its impact on long-term potentiation (LTP) or long-term
depression (LTD), the cellular mechanisms underlying learning and memaory.

This absence of specific data on (2S,3S)-E1R makes a direct comparison with other synaptic
plasticity modulators impossible at this time. The scientific community has, however,
extensively studied various other compounds that influence these fundamental neuronal
processes. To provide a relevant framework for researchers, scientists, and drug development
professionals, this guide will instead focus on a well-characterized synaptic plasticity enhancer,
Edonerpic Maleate, and present a comparative overview based on available data for other
illustrative compounds.

Edonerpic Maleate: A Case Study in Synaptic
Plasticity Enhancement

Edonerpic maleate has emerged as a promising small molecule that facilitates synaptic
plasticity.[1] Its mechanism of action involves binding to collapsin response mediator protein 2
(CRMP2), which in turn enhances the delivery of a-amino-3-hydroxy-5-methyl-4-
isoxazolepropionic acid (AMPA) receptors to the synapse.[1] This process is a cornerstone of
LTP and is crucial for strengthening synaptic connections.
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Signaling Pathway of Edonerpic Maleate

The proposed signaling cascade for edonerpic maleate's action on synaptic plasticity is
illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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